Solid polymer electrolytes reinforced with porous polypropylene separators for all-solid-state supercapacitors†

RSC Advances Pub Date: 2023-11-27 DOI: 10.1039/D3RA05899A

Abstract

Solid polymer electrolytes (SPEs) encounter the challenge of balancing high ionic conductivity and mechanical strength. Ionic liquids, which are among the contenders to be used in high-performance supercapacitors, have difficulty infiltrating commercial polyolefin separators for combined applications. In this study, a novel SPE involving uniform infiltration in the micropores of commercial polyolefin separators with polyethylene oxide (PEO), lithium salt, and different proportions of added ionic liquid was developed. The composite membranes combining ionic liquid-filled SPE with polypropylene (PP) microporous separators simultaneously achieve excellent mechanical strength and high-ionic conductivity. The low wettability of pure ionic liquids and commercial polyolefin-based separators is addressed. The 70 wt% IL-filled solid electrolyte composite membrane (PLI(70)@PP) exhibits a high ionic conductivity (2.9 × 10−3 S cm−1), low resistance at the electrolyte–electrode interface and excellent mechanical strength (128 MPa) at 25 °C. The all-solid-state supercapacitor using PLI(70)@PP exhibits a specific capacitance of 158 F g−1 at 0.1 A g−1 and stable cycle performance. The proposed method can be performed via high-volume roll-to-roll processing to obtain high-performance all-solid-state supercapacitors (ASSCs) for engineering applications.

Graphical abstract: Solid polymer electrolytes reinforced with porous polypropylene separators for all-solid-state supercapacitors
Solid polymer electrolytes reinforced with porous polypropylene separators for all-solid-state supercapacitors†
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